4-(2,6-dimethylphenoxy)butanoic Acid

• IUPAC Name: 4-(2,6-dimethylphenoxy)butanoic acid
• InChI: InChI=1S/C12H16O3/c1-9-5-3-6-10(2)12(9)15-8-4-7-11(13)14/h3,5-6H,4,7-8H2,1-2H3,(H,13,14)
• InChI Key: LGFQFIRVICKGHO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)OCCCC(=O)O
• Molecular Formula: C12H16O3
• DSSTOX Substance ID: DTXSID801289435
• Molecular Weight: 208.25 g/mol
• CAS No.: 853743-95-0

Description

4-(2,6-Dimethylphenoxy)butanoic acid is a phenoxyalkanoic acid derivative characterized by a butanoic acid backbone substituted with a 2,6-dimethylphenoxy group at the fourth carbon. This compound has garnered attention in biochemical and agricultural research due to its role as a substrate for the acyl acid amido synthetase AtGH3.15 in Arabidopsis thaliana, an enzyme involved in detoxifying synthetic auxin herbicides . The ortho-dimethyl substitution on the phenoxy ring distinguishes it from related compounds, influencing both enzymatic kinetics and biological activity.

Comparison with Similar Compounds

Structural and Functional Overview

The compound’s closest structural analogs include phenoxybutanoic acids (e.g., 4-(2-chlorophenoxy)butanoic acid, MCPB) and phenylalkyl acids (e.g., 5-phenylvaleric acid). Key differentiating factors are:

Substituent Position and Type: Ortho-substituted methyl groups (2,6-dimethyl) vs. para-substituted halogens or methyl groups (e.g., MCPB’s 4-chloro-2-methylphenoxy).

Chain Length: Butanoic acid (C4) vs. shorter (e.g., acetic acid) or longer (e.g., valeric acid, C5) backbones.

Kinetic Parameters and Catalytic Efficiency

Data from kinetic assays with AtGH3.15 reveal significant differences in substrate affinity ($Km$) and catalytic efficiency ($k{cat}/K_m$) among analogs (Table 1) :

Compound	Substituents	$K_m$ (μM)	$k{cat}/Km$ (M⁻¹s⁻¹)
4-(2,6-Dimethylphenoxy)butanoic acid	2,6-dimethylphenoxy	5.4 ± 0.3	506
4-(2-Chlorophenoxy)butanoic acid	2-chlorophenoxy	24 ± 1.4	113
MCPB (4-(4-Chloro-2-methylphenoxy)butanoic acid)	4-chloro-2-methylphenoxy	15.6 ± 0.5	228
4-Phenoxybutyric acid	Unsubstituted phenoxy	16.2 ± 3.8	126
4-(4-Methoxyphenoxy)butanoic acid	4-methoxyphenoxy	29.8 ± 2.9	28

Key Observations :

• Ortho-Substitution Advantage: The 2,6-dimethylphenoxy group confers the highest catalytic efficiency ($k{cat}/Km = 506$), outperforming chloro-substituted analogs (e.g., MCPB, $k{cat}/Km = 228$) and unsubstituted phenoxybutyric acid ($k{cat}/Km = 126$). This suggests methyl groups at ortho positions enhance enzyme-substrate compatibility .
• Para-Substitution Limitation: 4-(4-Methoxyphenoxy)butanoic acid exhibits poor efficiency ($k{cat}/Km = 28$), indicating steric or electronic hindrance from para-substituents .
• Chain Length Effects : Longer alkyl chains (e.g., 5-phenylvaleric acid, $k{cat}/Km = 445$) improve efficiency compared to shorter analogs, aligning with AtGH3.15’s preference for extended substrates .